Cas no 591-62-8 (Carbamic acid,N-butyl-, ethyl ester)

• Product Name: Carbamic acid,N-butyl-, ethyl ester
• CAS No: 591-62-8
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 372144
• PubChem ID: 11577
• Update Time: 2025-04-19

Carbamic acid,N-butyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-butyl-, ethyl ester
• ethyl N-butylcarbamate
• 1-Butylurethan
• 1-Butylurethane
• BUR
• Butylcarbamic acid, ethyl ester
• Butylurethane
• Ethyl butylcarbamate
• Ethyl-N,N-butylcarbamate
• N-Butyl-O-ethylurethane
• N-Butylurethane
• NSC 454
• CARBAMIC ACID, BUTYL-, ETHYL ESTER
• starbld0030558
• WLN: 4MVO2
• NAA2TAQ529
• DTXSID0058435
• BRN 1751992
• Carbamic acid, N-butyl-, ethyl ester
• Butyl urethane
• EINECS 209-724-3
• 591-62-8
• SCHEMBL593415
• UNII-NAA2TAQ529
• NSC-454
• NSC454
• AKOS003866756
• n-butyl urethane
• NS00034100
• AI3-16946

• Inchi： 1S/C7H15NO2/c1-3-5-6-8-7(9)10-4-2/h3-6H2,1-2H3,(H,8,9)
• InChI Key： BQBKYSPXQYHTIP-UHFFFAOYSA-N
• SMILES： O(CC)C(NCCCC)=O

Computed Properties

• Exact Mass: 145.11035
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.9434
• Melting Point: -22°C
• Boiling Point: 228.04°C (estimate)
• Refractive Index: 1.4278
• PSA: 38.33
• LogP: 1.92350